Cas no 1215039-66-9 (Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate)

• Product Name: Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate
• CAS No: 1215039-66-9
• MF: C₁₂H₁₀N₂O₆
• MW: 278.217603206635
• CID: 4761880
• PubChem ID: 44380432
• Update Time: 2026-02-26

Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate
• J85I78QXHX
• ethyl (E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate
• Entacapone impurity B [EP]
• OR 545
• Entacapone EP Impurity B
• Ethyl 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylate
• BDBM50017870
• 2-Propenoic acid, 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)-, ethyl ester
• Q27281334
• (E)-Ethyl 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylate
• 2-Cy
• ENTACAPONE IMPURITY B [EP IMPURITY]
• DTXSID40151348
• Ethyl(2E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate
• SCHEMBL16160390
• 1215039-66-9
• 116314-52-4
• Ethyl (E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylate
• 2-Cyano-3-(3,4-dihydroxy-5-nitro-phenyl)-acrylic acid ethyl ester
• OR-545
• CHEMBL353012
• 2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)-2-propenoic Acid Ethyl Ester
• UNII-J85I78QXHX
• F77177
• Entacapone Imp. B (EP); Ethyl (2E)-2-Cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate; Entacapone Impurity B

• Inchi： 1S/C12H10N2O6/c1-2-20-12(17)8(6-13)3-7-4-9(14(18)19)11(16)10(15)5-7/h3-5,15-16H,2H2,1H3/b8-3+
• InChI Key： KZGBADQGBKGUGS-FPYGCLRLSA-N
• SMILES： OC1C(=CC(/C=C(\C#N)/C(=O)OCC)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 278.05388604g/mol
• Monoisotopic Mass: 278.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 136

Additional information on Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate

Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate: A Comprehensive Overview

Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate, with the CAS number 1215039-66-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, a nitrophenyl group, and an ethyl ester moiety. The presence of these functional groups imparts distinctive chemical properties and potential applications in various industries.

Recent studies have highlighted the importance of compounds like Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate in drug discovery. The nitrophenyl group, for instance, is known to exhibit anti-inflammatory and antioxidant activities. Researchers have explored the potential of this compound in developing new therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders. The cyano group further enhances the compound's reactivity, making it a valuable intermediate in organic synthesis.

The synthesis of Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The precise control of reaction conditions is crucial to achieve the desired stereochemistry and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)prop-2-enoyl has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for use in coordination polymers and metalloorganic frameworks. Additionally, its electronic properties render it suitable for applications in organic electronics.

From an environmental perspective, understanding the degradation pathways of Ethyl (2E)-2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)propenoyl is essential for assessing its environmental impact. Recent research has focused on biodegradation studies under various conditions to determine its persistence in different ecosystems.

In conclusion, Ethyl (2E)-2-cyano_3_(3_4_dihydroxy_5_nitrophenyl)prop_2_enoate is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.